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Compound of Interest

Compound Name: 2-(Trifluoromethoxy)benzyl alcohol

Cat. No.: B068479

An In-depth Technical Guide to the Safe Handling, Storage, and Use of 2-
(Trifluoromethoxy)benzyl Alcohol

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety, handling, and storage information for 2-
(Trifluoromethoxy)benzyl alcohol (CAS No. 175278-07-6), a versatile building block in
organic synthesis, particularly valued in the pharmaceutical and agrochemical industries.[1][2]
Adherence to these guidelines is crucial for ensuring a safe laboratory environment.

Chemical and Physical Properties

Proper handling and storage procedures are predicated on a thorough understanding of the
compound's physical and chemical properties.
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Property Value Source
Molecular Formula CsH7F30:2 [1112]
Molecular Weight 192.14 g/mol [1][2]

White to almost white clear
Appearance o ) [11[3]
liquid or fused solid

98 °C at 12 mmHg; 96-98°C at

Boiling Point 1][3
g Lomm [11[3]
) 1.33 g/cm3; 1.337+0.06 g/cm3
Density i [11[3]
(Predicted)
Refractive Index n20D 1.45; 1.4480 to 1.4520 [11[3]
Flash Point 96-98°C/12mm [3]

Room Temperature, sealed in
Storage Temperature - [11[3]
dry conditions

Hazard Identification and Safety Precautions

While specific toxicity data for 2-(Trifluoromethoxy)benzyl alcohol is not extensively
documented in the provided search results, data for structurally similar compounds such as 2-
(Trifluoromethyl)benzyl alcohol and 4-(Trifluoromethyl)benzyl alcohol indicate that they can
cause skin, eye, and respiratory tract irritation.[4][5][6][7] Therefore, it is prudent to handle 2-
(Trifluoromethoxy)benzyl alcohol with a high degree of caution.

GHS Hazard Statements for Structurally Similar Compounds:
e H315: Causes skin irritation[5]

o H319: Causes serious eye irritation[5]

o H335: May cause respiratory irritation[5]

Precautionary Statements:

e P261: Avoid breathing dust, fumes, gas, mist, vapors, or spray.[8][9]
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e P264: Wash skin thoroughly after handling.[10]
e P271: Use only outdoors or in a well-ventilated area.[8][10]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[8][10]

Engineering Controls and Personal Protective
Equipment (PPE)

A multi-layered approach to safety, combining engineering controls and appropriate PPE, is
essential when working with this compound.

Engineering Controls

» Work should be conducted in a well-ventilated area, preferably within a certified chemical
fume hood.[8]

e An eyewash station and safety shower must be readily accessible in the immediate work
area.[6][8]

Personal Protective Equipment

o Eye and Face Protection: Chemical safety glasses or goggles that meet NIOSH (US) or EN
166 (EU) standards are mandatory. A full-face shield may be necessary when handling larger
guantities.[8]

o Skin Protection: Chemical-resistant gloves (e.g., nitrile) should be worn.[8] Protective
clothing, such as a lab coat, is required to prevent skin contact.[8]

o Respiratory Protection: For low-level exposures, a P95 (US) or P1 (EU EN 143) particle
respirator may be used. For higher-level protection, an OV/AG/P99 (US) or ABE1P3D (EU
EN 143) respirator is recommended.[8] Always use respirators and components tested and
approved under appropriate government standards such as NIOSH or CEN.[4][8]

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://aksci.com/sds/8090DA_SDS.pdf
https://www.keyorganics.net/app/uploads/sds/PS-14242_SDS.pdf
https://aksci.com/sds/8090DA_SDS.pdf
https://www.keyorganics.net/app/uploads/sds/PS-14242_SDS.pdf
https://aksci.com/sds/8090DA_SDS.pdf
https://www.keyorganics.net/app/uploads/sds/PS-14242_SDS.pdf
https://pim-resources.coleparmer.com/sds/48474.pdf
https://www.keyorganics.net/app/uploads/sds/PS-14242_SDS.pdf
https://www.keyorganics.net/app/uploads/sds/PS-14242_SDS.pdf
https://www.keyorganics.net/app/uploads/sds/PS-14242_SDS.pdf
https://www.keyorganics.net/app/uploads/sds/PS-14242_SDS.pdf
https://www.keyorganics.net/app/uploads/sds/PS-14242_SDS.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB2443003_EN.htm
https://www.keyorganics.net/app/uploads/sds/PS-14242_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b068479?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Chemical Resistant Gloves
(e.., Nitrile)

Protection

Handling Work in a .
2-(Trifluoromethoxy)benzyl alcohol Chemical Fume Hood CERAFIEIED S

Click to download full resolution via product page

Personal Protective Equipment (PPE) Workflow.

Handling and Storage
Safe Handling

e Avoid contact with skin, eyes, and clothing.[4][10]

e Do not breathe vapors or mist.[4]

e Wash hands thoroughly after handling and before breaks.[8]
» Do not eat, drink, or smoke in the work area.[8]

o Keep away from incompatible materials such as strong acids, bases, oxidizing agents, and
reducing agents.[8]

Storage

» Store in a tightly closed container.[4][8]
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o Keep in a cool, dry, and well-ventilated area away from direct sunlight and heat sources.[4][8]

» Store away from incompatible materials.[8]

Storage of
2-(Trifluoromethoxy)benzyl alcohol

Store Away From:

Tightly Closed Container Cool, Dry, Well-Ventilated Area

Heat Sources &
Direct Sunlight

Incompatible Materials
(Acids, Bases, Oxidizers, Reducers)

Click to download full resolution via product page
Key Storage Guidelines.

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency.

First Aid Measures

« If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. Call a
poison center or doctor if you feel unwell.[8][10]

« If on Skin: Wash with plenty of water.[8] Remove contaminated clothing and wash it before
reuse.[8] If skin irritation occurs, get medical advice/attention.[8]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.[8][10] If eye irritation persists, get medical advice/attention.

[8]

« |If Swallowed: Rinse mouth. Call a poison center or doctor if you feel unwell.[8] Do NOT
induce vomiting without medical advice.[10]
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Accidental Release Measures

o Personal Precautions: Wear appropriate protective equipment and keep unprotected
personnel away.[10] Ensure adequate ventilation.[10]

o Environmental Precautions: Do not let the product enter drains, other waterways, or soil.[10]

o Containment and Cleanup: Absorb the spill with inert material such as sand or vermiculite.[8]
Place the material into a suitable, labeled container for disposal by approved specialists.[8]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-
resistant foam.[4]

o Specific Hazards: In case of fire, toxic fumes may be emitted.[8]

e Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[4]

Exposure Event

Wash with Plenty of Water
Remove Contaminated Clothing

Inhalation Ingestion

Eye Contact

Rinse with Water for 15 min
Seek Medical Attention

Move to Fresh Air
Seek Medical Attention

Rinse Mouth
Seek Medical Attention

Click to download full resolution via product page

First Aid Response to Exposure.

Experimental Protocols
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The following are generalized protocols for the use of 2-(Trifluoromethoxy)benzyl alcohol in
a research setting. These should be adapted to the specific requirements of your experiment
and institutional safety policies.

Protocol for a Small-Scale Reaction

e Preparation:

Ensure the work area within the chemical fume hood is clean and uncluttered.

[¢]

[e]

Verify that an eyewash station and safety shower are accessible.

o

Assemble all necessary glassware and ensure it is clean and dry.

[¢]

Don all required PPE: safety goggles, nitrile gloves, and a lab coat.

e Reagent Handling:

o Dispense the required amount of 2-(Trifluoromethoxy)benzyl alcohol in the fume hood.

o Keep the container tightly closed when not in use.

o Use a clean pipette or syringe for liquid transfer.

o Reaction Setup:

o Set up the reaction apparatus within the fume hood.

o Add reagents to the reaction vessel in the order specified by the experimental procedure.

o Ensure the reaction is adequately stirred and maintained at the correct temperature.

o Work-up and Purification:

[e]

Quench the reaction carefully, being mindful of any potential exotherms.

Perform extractions and washes within the fume hood.

o

[¢]

If purification is by column chromatography, pack and run the column in the fume hood.
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» Waste Disposal:

o Dispose of all chemical waste, including solvents and reaction byproducts, in appropriately
labeled hazardous waste containers.

o Dispose of contaminated consumables (e.g., gloves, pipette tips) in a designated solid
waste container.

e Cleanup:
o Clean all glassware thoroughly.
o Wipe down the work surface in the fume hood.
o Remove PPE and wash hands thoroughly with soap and water.
Stability and Reactivity
e Reactivity: No unusual reactivity is known.[8]
o Chemical Stability: The compound is stable under normal storage conditions.[8]

e Incompatible Materials: Avoid contact with strong acids, bases, oxidizing agents, and
reducing agents.[8]

e Hazardous Decomposition Products: Combustion may produce toxic fumes, including carbon
monoxide, carbon dioxide, and hydrogen fluoride.[4][6]

This guide is intended to provide a comprehensive overview of the safe handling of 2-
(Trifluoromethoxy)benzyl alcohol. Always consult the most recent Safety Data Sheet (SDS)
from your supplier and adhere to all institutional and regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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